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Compound of Interest

Compound Name: 1-(Bromomethyl)adamantane

Cat. No.: B088627 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of 1-(Bromomethyl)adamantane, a key reagent in various synthetic applications.

Adherence to these procedures is critical for minimizing risks and ensuring operational

efficiency.

Key Safety and Physical Properties
A thorough understanding of the substance's properties is the foundation of safe handling. The

following table summarizes crucial data for 1-(Bromomethyl)adamantane.
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Property Value

Molecular Formula C₁₁H₁₇Br[1]

Molecular Weight 229.16 g/mol [1]

Appearance Solid, pale yellow soft plates[2]

Melting Point 40-45 °C

GHS Pictogram GHS07 (Exclamation mark)

GHS Signal Word Warning[3]

Hazard Statements H302: Harmful if swallowed[1][3][4]

Precautionary Statements P264, P270, P301+P317, P330, P501[1]

Storage
Store at 2-8°C or <-15°C[4] in a dry, well-

ventilated place[5]

Incompatibilities Oxidizing agents, moisture, light, and air[5][6]

Operational Plan: From Preparation to Post-
Handling
A systematic approach is crucial when working with 1-(Bromomethyl)adamantane. The

following step-by-step guide outlines the operational workflow.

1. Engineering Controls and Personal Protective Equipment (PPE):

Ventilation: All handling of 1-(Bromomethyl)adamantane should occur within a certified

chemical fume hood to minimize inhalation exposure.[6]

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat must be worn.

2. Preparation and Handling:
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Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

Weigh the required amount of the solid in the fume hood.

Avoid generating dust.[5][7]

Keep the container tightly closed when not in use.[5]

3. Spill Response:

Minor Spills:

Remove all ignition sources.[7]

Wearing appropriate PPE, clean up the spill immediately using dry methods.[6]

Place the spilled material and contaminated cleaning supplies into a labeled hazardous

waste container.[6][7]

Major Spills:

Evacuate the area immediately.

Alert the appropriate emergency response team or Environmental Health and Safety

(EHS) department.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of 1-(Bromomethyl)adamantane and associated waste is a legal and ethical

responsibility to protect the environment.[6][7]

1. Waste Segregation and Collection:

All waste containing 1-(Bromomethyl)adamantane, including contaminated PPE, weighing

paper, and reaction byproducts, must be collected in a designated hazardous waste

container.[6]
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The container must be made of a compatible material (e.g., glass or polyethylene) with a

secure, leak-proof lid.[6]

2. Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "1-(Bromomethyl)adamantane".

3. Empty Container Disposal:

Empty containers must be treated as hazardous waste.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste.[6]

After triple-rinsing, deface the original label, and the container may be disposed of according

to institutional policies.[6]

4. Final Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[7]

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste disposal contractor.[6][8]

Do not dispose of 1-(Bromomethyl)adamantane in the regular trash or down the drain.[6]

Workflow for Safe Handling of 1-
(Bromomethyl)adamantane
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Caption: Logical workflow for the safe handling and disposal of 1-(Bromomethyl)adamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Bromomethyl)adamantane | C11H17Br | CID 1416304 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-(Bromomethyl)adamantane - PMC [pmc.ncbi.nlm.nih.gov]

3. 14651-42-4|1-(Bromomethyl)adamantane|BLD Pharm [bldpharm.com]

4. biosynth.com [biosynth.com]

5. fishersci.com [fishersci.com]

6. benchchem.com [benchchem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1-(Bromomethyl)adamantane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088627#personal-protective-equipment-for-handling-
1-bromomethyl-adamantane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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